2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol

• Molecular Formula: C11H19NOS
• Molecular Weight: 213.34 g/mol
• IUPAC Name: 2-[1-(5-methylthiophen-2-yl)ethylamino]butan-1-ol
• InChI: InChI=1S/C11H19NOS/c1-4-10(7-13)12-9(3)11-6-5-8(2)14-11/h5-6,9-10,12-13H,4,7H2,1-3H3
• InChI Key: CIMYDIBOERAURQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(C)C1=CC=C(S1)C

Description

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol is a branched alcohol derivative featuring a thiophene aromatic ring substituted with a methyl group at position 5 and an ethylamino side chain. The compound’s structure combines a hydroxyl group at position 1 of butanol with an aminoethyl-thiophene moiety, influencing its physicochemical and biological behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol typically involves the following steps:

Formation of the Amino Alcohol: The starting material, 5-methylthiophene, undergoes a Friedel-Crafts alkylation with ethylamine to form 1-(5-methylthiophen-2-yl)ethylamine.

Addition of Butanol: The resulting amine is then reacted with butanal in the presence of a reducing agent such as sodium borohydride to form the final product, 2-{[1-(5-methylthiophen-2-yl)ethyl]amino}butan-1-ol.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Common industrial methods include continuous flow reactions and the use of automated reactors to ensure consistent production quality .

Types of Reactions:

Oxidation: The hydroxyl group in 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol can be oxidized to form a ketone or aldehyde, depending on the reaction conditions.

Reduction: The compound can undergo reduction reactions, particularly at the thiophene ring, to form dihydrothiophene derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide can be used to facilitate substitution reactions.

Major Products:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of dihydrothiophene derivatives.

Substitution: Introduction of various functional groups depending on the substituent used.

Scientific Research Applications

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol involves its interaction with various molecular targets:

Molecular Targets: The compound may interact with enzymes and receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to inflammation, microbial growth, and cellular metabolism.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares key attributes of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol with its thiophene and furan derivatives:

Property	Target Compound	2-(Thiophen-2-ylmethylamino)butan-1-ol	2-{[1-(5-Methylfuran-2-yl)ethyl]amino}butan-1-ol
Molecular Formula	C₁₁H₁₉NOS	C₉H₁₅NOS	C₁₁H₁₉NO₂
Molecular Weight	~213.34 (estimated)	185.29	197.27
XLogP3	~1.5 (predicted)	1.3	~1.0 (predicted)
Hydrogen Bond Donors	2 (NH, OH)	2	2
Hydrogen Bond Acceptors	3 (S, O, NH)	3	3 (O, O, NH)
Rotatable Bonds	5	5	5
Aromatic Ring	Thiophene (5-methyl)	Thiophene	Furan (5-methyl)
Key Substituents	Ethylamino, methyl	Methylamino	Ethylamino, methyl

Key Observations:

• Lipophilicity : The target compound’s thiophene ring and methyl substitution likely increase lipophilicity (XLogP3 ~1.5) compared to the furan analog (XLogP3 ~1.0), enhancing membrane permeability .
• Molecular Weight: The ethylamino and methyl groups in the target compound contribute to a higher molecular weight (~213.34) than its simpler thiophene analog (185.29) .

Biological Activity

2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol, a compound with the molecular formula C11H19NOS, has garnered interest for its potential biological activities. This article reviews the synthesis, biological evaluations, and potential therapeutic applications of this compound based on available literature.

• Molecular Weight : 213.34 g/mol
• Molecular Formula : C11H19NOS
• CAS Number : 1038236-88-2

Synthesis

The synthesis of 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol involves the reaction of appropriate precursors, typically involving amine and alcohol functionalities. The detailed synthetic routes can be referenced in specialized organic chemistry literature.

Antimicrobial Activity

Research indicates that derivatives of compounds related to 2-{[1-(5-Methylthiophen-2-yl)ethyl]amino}butan-1-ol exhibit significant antimicrobial properties. A study evaluated various thiazolopyridine derivatives, revealing that certain compounds showed potent inhibitory effects against Pseudomonas aeruginosa and Escherichia coli, with a minimum inhibitory concentration (MIC) as low as 0.21 µM for one of the active compounds (3g) . This suggests that similar derivatives may possess comparable antimicrobial efficacy.

Cytotoxicity Studies

Cytotoxic effects were assessed using human cell lines, including HaCat (keratinocytes) and BALB/c 3T3 (fibroblasts). The results indicated that while some compounds exhibited moderate cytotoxicity, others showed promising selectivity and lower toxicity profiles. For instance, compound 3f demonstrated the least toxicity while maintaining antimicrobial activity .

Case Studies

A notable case study involved the evaluation of synthesized compounds for their antifungal activity against Candida species. The lead compound exhibited significant growth inhibition, highlighting its potential as an antifungal agent .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Target Microorganism	MIC (µM)	Activity Type
3g	Pseudomonas aeruginosa	0.21	Antibacterial
3g	Escherichia coli	0.21	Antibacterial
3f	Candida albicans	0.83	Antifungal
3c	Micrococcus luteus	Not specified	Antibacterial

Molecular Docking Studies

In silico studies have been conducted to evaluate the binding interactions of related compounds with target proteins such as MurD and DNA gyrase. These studies suggest favorable binding energies, indicating that these compounds could serve as leads for drug development targeting bacterial infections .